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Compound of Interest

Methyl 3-bromo-6-
Compound Name: o
methoxypicolinate

Cat. No.: B1420901

An In-depth Technical Guide to the Safe Handling of Methyl 3-bromo-6-methoxypicolinate

This guide provides a comprehensive overview of the material safety data and handling
protocols for Methyl 3-bromo-6-methoxypicolinate (CAS No. 1214332-49-6). It is intended
for researchers, scientists, and drug development professionals who may handle this
compound in a laboratory or manufacturing setting. The information herein is synthesized from
available safety data sheets and chemical databases to ensure a high standard of scientific
accuracy and practical utility.

Compound Profile and Significance

Methyl 3-bromo-6-methoxypicolinate is a substituted pyridine derivative. Such halogenated
and methoxy-functionalized picolinate esters are valuable intermediates in organic synthesis,
particularly in the development of novel pharmaceutical agents and agrochemicals. The
presence of the bromine atom, the methoxy group, and the methyl ester on the pyridine ring
offers multiple reaction sites for chemists to build more complex molecules. Understanding its
chemical properties and associated hazards is paramount for its safe and effective use in
research and development.

Chemical Identity:
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Identifier Value
Methyl 3-bromo-6-methoxypyridine-2-
UPAC Name carbzxylate o
CAS Number 1214332-49-6
Molecular Formula CsHsBrNOs
Molecular Weight 246.06 g/mol
SMILES COC1=NC(=C(C=C1)Br)C(=0)0OC

Hazard Identification and Risk Assessment

Methyl 3-bromo-6-methoxypicolinate is classified as a hazardous substance. The primary

risks are associated with ingestion, skin/eye contact, and inhalation. A thorough understanding

of these hazards is the foundation of a robust safety protocol.

GHS Classification and Hazard Statements:

Based on available data, the compound is classified as follows:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
Skin Irritation Category 2 H315: Causes skin irritation.[1]
o H319: Causes serious eye
Eye Irritation Category 2A L
irritation.[1]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]

Specific Target Organ Toxicity
) Category 3
(Single Exposure)

H335: May cause respiratory

irritation.[1]

Signal Word:Warning[1]

Expert Insight: The hazard profile suggests that this compound is a significant irritant and is

harmful through multiple routes of exposure. The respiratory irritation potential (H335)
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necessitates that all handling of the solid material or solutions be conducted in a well-ventilated
area, preferably within a chemical fume hood to prevent inhalation of dust or vapors.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, starting with engineering controls and supplemented by
appropriate PPE, is essential for mitigating the risks associated with Methyl 3-bromo-6-
methoxypicolinate.

Engineering Controls

e Chemical Fume Hood: All weighing and handling of the solid compound, as well as any
reactions involving it, must be performed inside a certified chemical fume hood. This is the
primary defense against respiratory exposure.

o Ventilation: The laboratory should be equipped with adequate general ventilation to ensure
any fugitive emissions are diluted and removed.

o Safety Shower and Eyewash Station: A readily accessible and tested safety shower and
eyewash station are mandatory in any area where this compound is handled.

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent skin and eye contact.

o Eye and Face Protection: Chemical safety goggles are required at a minimum. A face shield
should also be worn when there is a significant risk of splashing.[2]

¢ Skin Protection:

o Gloves: Chemically resistant gloves (e.g., nitrile) must be worn. It is crucial to inspect
gloves for any signs of degradation or puncture before use and to practice proper glove
removal techniques to avoid skin contamination.[2]

o Lab Coat: A flame-resistant lab coat should be worn and kept fastened.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1420901?utm_src=pdf-body
https://www.benchchem.com/product/b1420901?utm_src=pdf-body
https://static.cymitquimica.com/products/IN/pdf/sds-DA000V7C.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA000V7C.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1420901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Protective Clothing: For larger quantities or procedures with a higher risk of exposure, a
chemical-resistant apron or suit may be necessary.[2]

» Respiratory Protection: If work must be performed outside of a fume hood (which is strongly
discouraged), a NIOSH-approved respirator with an appropriate cartridge for organic vapors
and particulates should be used.

Workflow for Donning and Doffing PPE

Doffing Sequence (At Exit)

[ (avoicli.s(liilr?\::i;tact) |—>| 2. Goggles/Face Shield 3. Lab Coat

Donning Sequence (Clean Area)

1. Lab Coat 2'. Resp!rator 3. Goggles/Face Shield 4. Gloves
(if required)

Click to download full resolution via product page

Caption: Standard procedure for donning and doffing PPE.

Safe Handling, Storage, and Disposal Protocols
Handling

¢ Avoid the formation of dust and aerosols.[2][3]

Use only in a chemical fume hood.[4]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the material and before leaving the laboratory.

Keep the container tightly closed when not in use.[4]
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Storage

e Store in a cool, dry, and well-ventilated place.[3]

e The recommended storage temperature is 2-8°C, and the material should be sealed in a dry
environment.[1]

» Keep away from incompatible materials such as strong oxidizing agents.

Disposal

» Dispose of waste material in accordance with local, state, and federal regulations.
o Contaminated packaging should be treated as the product itself.
e Do not allow the material to enter drains or waterways.

Emergency Procedures

A clear and well-rehearsed emergency plan is critical.

First-Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[2][5]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing. Seek medical attention if irritation
persists.[2][5]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2][5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2]

Accidental Release Measures
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In the event of a spill, the primary objectives are to contain the spill, prevent exposure, and
decontaminate the area.

Spill Response Workflow

Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE
(Respirator, Gloves, Goggles)

v

Contain Spill with
Inert Absorbent Material
(e.g., vermiculite, sand)

Carefully Collect Material
into a Labeled Waste Container

Decontaminate Spill Area
with Appropriate Solvent

Dispose of Waste According

to Regulations

Click to download full resolution via product page
Caption: Step-by-step workflow for responding to a chemical spill.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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o Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (COz2),
and hydrogen bromide (HBr).[4][6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Toxicological and Ecological Information
Toxicological Information

e Acute Toxicity: Harmful if swallowed or inhaled.[1]

o Skin Corrosion/Irritation: Causes skin irritation.[1]

» Serious Eye Damage/Irritation: Causes serious eye irritation.[1]
o Respiratory Irritation: May cause respiratory tract irritation.[1]

o Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available for this specific
compound. It is prudent to handle it as a potential carcinogen/mutagen/teratogen and
minimize exposure.

Ecological Information

e The environmental impact of this compound has not been fully investigated.

e |tis imperative to prevent its release into the environment, as similar halogenated organic
compounds can be persistent and harmful to aquatic life.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Methyl 3-bromo-6-methoxypicolinate" material safety
data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1420901#methyl-3-bromo-6-methoxypicolinate-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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